Cas no 52811-48-0 (4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester)

52811-48-0 structure
Product name:4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester
4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester
- Lyalin
- Lyaline
- lyanine
- methyl 4-[(beta-carbolin-1-yl)methyl]-5-vinyl-1,4-dihydropyridine-3-carboxylate
- (+)-5-Vinyl-1,4-dihydro-4-(9H-pyrido[3,4-b]indol-1-ylmethyl)-3-pyridinecarboxylic acid methyl ester
- 52811-48-0
- DB-299379
- methyl 5-ethenyl-4-(9H-pyrido[3,4-b]indol-1-ylmethyl)-1,4-dihydropyridine-3-carboxylate
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- Inchi: InChI=1S/C21H19N3O2/c1-3-12-15-10-17-19-14(8-9-22-17)13-6-4-5-7-18(13)24(19)20(12)23-11-16(15)21(25)26-2/h3-9,11-12,15,20,23H,1,10H2,2H3
- InChI Key: JTTRUFOGCIVOCO-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CNC2C(C=C)C1Cc1nccc3c4ccccc4n2c13
Computed Properties
- Exact Mass: 345.147726857Da
- Monoisotopic Mass: 345.147726857Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 67Ų
4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester Related Literature
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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4. Book reviews
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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